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Compound of Interest

Compound Name: Bis(phenoxyethoxy)methane

Cat. No.: B081023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bis(phenoxyethoxy)methane is a chemical compound with potential applications in polymer

science, primarily due to its molecular structure which suggests properties of flexibility and

thermal stability.[1] This guide provides a comprehensive overview of its known characteristics

and compares its potential performance with established alternatives in polymer applications.

While direct comparative experimental data for Bis(phenoxyethoxy)methane in polymer

systems is limited in publicly available literature, this document outlines the expected

performance based on its chemical properties and provides detailed experimental protocols for

its evaluation.

Chemical and Physical Properties of
Bis(phenoxyethoxy)methane
A summary of the key chemical and physical properties of Bis(phenoxyethoxy)methane is

presented in Table 1. These properties are essential for understanding its potential behavior in

polymer formulations.
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Property Value

Molecular Formula C17H20O4[1][2][3][4][5]

Molecular Weight 288.34 g/mol [1][2][3][4]

Melting Point 18 °C[2]

Boiling Point 195-196 °C (at 0.6 Torr)[2]

Density 1.106 ± 0.06 g/cm³ (Predicted)[2]

Flash Point 135.2 °C[2]

Hydrogen Bond Acceptor Count 4[2]

Rotatable Bond Count 10[2]

Potential Performance in Polymer Applications
The structure of Bis(phenoxyethoxy)methane, featuring ether linkages and aromatic rings,

suggests its potential utility as a polymer additive, particularly as a plasticizer or a modifier to

enhance flexibility and thermal stability.[1] The ether linkages can impart flexibility to the

polymer matrix, while the phenoxy groups can contribute to thermal resistance.

A qualitative comparison of the potential properties of Bis(phenoxyethoxy)methane with

common classes of polymer additives is provided in Table 2. This comparison is based on the

structural features of the molecule and the known performance of these additive classes.
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Additive Class
Primary
Function

Expected
Flexibility

Expected
Thermal
Stability

Key
Consideration
s

Bis(phenoxyetho

xy)methane

(Hypothesized)

Plasticizer,

Modifier

High (due to

ether linkages)

Moderate to High

(due to aromatic

rings)

Low volatility

expected due to

higher molecular

weight. Good

compatibility with

polar polymers.

Phthalate

Plasticizers (e.g.,

DEHP, DINP)

Plasticizer High Low to Moderate

Some phthalates

are subject to

regulatory

restrictions due

to health

concerns.

Phosphate

Esters

Flame Retardant,

Plasticizer
Moderate High

Can also

improve flame

retardancy.

Polymeric

Plasticizers
Plasticizer Good High

Low migration

due to high

molecular

weight. Higher

viscosity can

make processing

more

challenging.

Experimental Protocols for Performance Evaluation
To rigorously evaluate the performance of Bis(phenoxyethoxy)methane as a polymer

additive, a series of standardized experiments should be conducted. The following are detailed

methodologies for key performance indicators.

Evaluation of Plasticizing Efficiency
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Objective: To determine the effectiveness of Bis(phenoxyethoxy)methane in increasing the

flexibility and reducing the hardness of a polymer.

Methodology:

Material Preparation: Prepare a series of polymer formulations (e.g., in PVC) with varying

concentrations of Bis(phenoxyethoxy)methane (e.g., 10, 20, 30, 40 phr - parts per hundred

resin). A control sample without any plasticizer and samples with a standard plasticizer (e.g.,

DEHP) should also be prepared for comparison.

Compounding: The polymer and additives are melt-blended using a two-roll mill or an

internal mixer until a homogeneous mixture is obtained.

Specimen Preparation: The compounded material is then compression molded into sheets of

a specified thickness.

Mechanical Testing:

Hardness: Measure the Shore A or Shore D hardness of the molded specimens according

to ASTM D2240. A significant decrease in hardness indicates effective plasticization.

Tensile Properties: Determine the tensile strength, elongation at break, and modulus of

elasticity using a universal testing machine according to ASTM D638. An increase in

elongation and a decrease in modulus are indicative of good plasticizing efficiency.

Glass Transition Temperature (Tg) Measurement: Use Differential Scanning Calorimetry

(DSC) to measure the glass transition temperature of the plasticized polymer. A lower Tg

compared to the unplasticized polymer indicates effective plasticization.

Thermal Stability Analysis
Objective: To assess the effect of Bis(phenoxyethoxy)methane on the thermal stability of the

polymer.

Methodology:

Thermogravimetric Analysis (TGA): Heat a small sample of the polymer formulation from

room temperature to an elevated temperature (e.g., 600 °C) at a constant heating rate in a
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controlled atmosphere (e.g., nitrogen or air). The temperature at which significant weight loss

begins is an indicator of thermal stability.

Oven Aging: Place specimens of the polymer formulation in a forced-air oven at an elevated

temperature for an extended period (e.g., 7 days at 100 °C). Periodically measure changes

in mechanical properties (e.g., tensile strength, elongation) and color. Good retention of

properties indicates good thermal stability.

Migration and Volatility Testing
Objective: To quantify the tendency of Bis(phenoxyethoxy)methane to migrate out of the

polymer matrix or to volatilize.

Methodology:

Volatility Test: Weigh a specimen of the plasticized polymer and place it in an oven at an

elevated temperature (e.g., 100 °C) for a specified time (e.g., 24 hours). After cooling,

reweigh the specimen. The percentage of weight loss corresponds to the volatility of the

plasticizer.

Extraction Resistance: Immerse a pre-weighed specimen in a solvent (e.g., hexane, soapy

water) for a specified time and temperature. After removal, dry the specimen and reweigh it.

The weight loss indicates the amount of plasticizer extracted.

Migration Test: Place a specimen of the plasticized polymer in contact with another material

(e.g., another plastic, a coating) under a specified pressure and temperature. After a certain

period, analyze the other material for the presence of the plasticizer using techniques like

Gas Chromatography-Mass Spectrometry (GC-MS).[6][7]

Visualizing Synthesis and Evaluation Workflows
To further aid researchers, the following diagrams illustrate the synthesis of

Bis(phenoxyethoxy)methane and a general workflow for evaluating a novel polymer additive.
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Caption: Synthesis of Bis(phenoxyethoxy)methane via acid-catalyzed condensation.
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Caption: General workflow for evaluating a new polymer additive.

In conclusion, while Bis(phenoxyethoxy)methane is a promising candidate for polymer

applications, further experimental validation is necessary to fully characterize its performance

and establish its viability as an alternative to existing additives. The protocols and comparative

framework provided in this guide offer a robust starting point for researchers to undertake such

an evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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